(5-bromo-2-ethoxyphenyl)[2-(1H-indol-3-yl)ethyl]amine

• IUPAC Name: 5-bromo-2-ethoxy-N-[2-(1H-indol-3-yl)ethyl]aniline
• InChI: InChI=1S/C18H19BrN2O/c1-2-22-18-8-7-14(19)11-17(18)20-10-9-13-12-21-16-6-4-3-5-15(13)16/h3-8,11-12,20-21H,2,9-10H2,1H3
• InChI Key: ISUDZJQATDZQFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Br)NCCC2=CNC3=CC=CC=C32
• Molecular Formula: C18H19BrN2O
• Molecular Weight: 359.3 g/mol

Description

Indole derivatives are a significant class of heterocyclic compounds that have been found in many important synthetic drug molecules. They have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthesis Analysis

Various methods have been reported for the synthesis of indoles, including modern versions of classical synthesis methods such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, and Madelung indole synthesis.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons), which makes them aromatic in nature.

Chemical Reactions Analysis

Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

Indole derivatives are typically crystalline and colorless in nature with specific odors.

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and the biological target. For example, some indole derivatives have been reported as antiviral agents.

Future Directions

Given the diverse biological activities of indole derivatives, there is considerable interest among researchers to synthesize a variety of indole derivatives and explore their therapeutic possibilities.